N-butyl-2-[methyl(methylsulfonyl)amino]benzamide

• IUPAC Name: N-butyl-2-[methyl(methylsulfonyl)amino]benzamide
• InChI: InChI=1S/C13H20N2O3S/c1-4-5-10-14-13(16)11-8-6-7-9-12(11)15(2)19(3,17)18/h6-9H,4-5,10H2,1-3H3,(H,14,16)
• InChI Key: ONTHFLWBFMOMQJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=CC=C1N(C)S(=O)(=O)C
• Molecular Formula: C13H20N2O3S
• Molecular Weight: 284.38 g/mol

Description

N-butyl-2-[methyl(methylsulfonyl)amino]benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a benzamide core structure with a butyl group and a methyl(methylsulfonyl)amino substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-butyl-2-[methyl(methylsulfonyl)amino]benzamide typically involves the reaction of 2-aminobenzamide with butyl bromide and methyl(methylsulfonyl)amine. The reaction is carried out under basic conditions, often using a base such as potassium carbonate or sodium hydroxide. The reaction mixture is heated to facilitate the nucleophilic substitution reaction, resulting in the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and advanced purification techniques, such as recrystallization and chromatography, ensures the production of high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

N-butyl-2-[methyl(methylsulfonyl)amino]benzamide can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The benzamide core can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like bromine or nitric acid.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Sulfides.

Substitution: Halogenated or nitrated benzamides.

Scientific Research Applications

N-butyl-2-[methyl(methylsulfonyl)amino]benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-butyl-2-[methyl(methylsulfonyl)amino]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to changes in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

• N-phenyl-2-[methyl(methylsulfonyl)amino]benzamide
• N-butyl-2-[ethyl(ethylsulfonyl)amino]benzamide
• N-butyl-2-[methyl(methylsulfonyl)amino]benzoate

Uniqueness

N-butyl-2-[methyl(methylsulfonyl)amino]benzamide is unique due to its specific substituent pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and selectivity in chemical reactions, as well as unique biological activities.